Methyl 2-bromomethylbenzoxazole-4-carboxylate

• Molecular Formula: C10H8BrNO3
• Molecular Weight: 270.08 g/mol
• IUPAC Name: methyl 2-(bromomethyl)-1,3-benzoxazole-4-carboxylate
• InChI: InChI=1S/C10H8BrNO3/c1-14-10(13)6-3-2-4-7-9(6)12-8(5-11)15-7/h2-4H,5H2,1H3
• InChI Key: SFKILACTKCUTRX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)OC(=N2)CBr

Description

Methyl 2-bromomethylbenzoxazole-4-carboxylate is a useful research compound. Its molecular formula is C10H8BrNO3 and its molecular weight is 270.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

453 mg (2.37 mmol) of methyl 2-methylbenzoxazole-4-carboxylate (prepared by the method in J. Heterocyclic Chem. 27, 335 (1990)) are dissolved in 40 ml of chlorobenzene, 421 mg (2.37 mmol) of NBS and 20 mg of benzoyl peroxide are added, and the resulting mixture is refluxed for 2 hours. It is concentrated, and the residue is taken up in ethyl acetate, extracted by shaking with saturated NaHCO3, 10 % strength Na2SO3 and saturated NaCl solution and dried over Na2SO4. Concentration and chromatography on SiO2 with n-heptane-ethyl acetate (2:1) yields 128 mg of the title compound.